Cas no 1531669-89-2 (2,4-Dimethyloxan-4-amine)

• Product Name: 2,4-Dimethyloxan-4-amine
• CAS No: 1531669-89-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30487943
• CID: 5613999
• PubChem ID: 22765765
• Update Time: 2023-09-20

2,4-Dimethyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyloxan-4-amine
• EN300-330238
• SCHEMBL11597682
• 1531669-89-2
• 2H-Pyran-4-amine, tetrahydro-2,4-dimethyl-
• 2,4-Dimethyloxan-4-amine

• MDL： MFCD30487943
• Inchi： 1S/C7H15NO/c1-6-5-7(2,8)3-4-9-6/h6H,3-5,8H2,1-2H3
• InChI Key： BQTOQUPSHAAGQU-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1C)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.900±0.06 g/cm3(Predicted)
• Boiling Point: 170.3±33.0 °C(Predicted)
• pka: 9.34±0.40(Predicted)